Cas no 1408107-97-0 (2-(3-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)acetic acid)

• Product Name: 2-(3-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)acetic acid
• CAS No: 1408107-97-0
• MF: C₁₂H₁₃NO₅
• MW: 251.235323667526
• CID: 5950125
• PubChem ID: 64282776
• Update Time: 2025-06-11

2-(3-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)acetic acid
• AKOS013604352
• 2-(3-{[(prop-2-en-1-yloxy)carbonyl]amino}phenoxy)acetic acid
• EN300-14983636
• 1408107-97-0

• Inchi： 1S/C12H13NO5/c1-2-6-17-12(16)13-9-4-3-5-10(7-9)18-8-11(14)15/h2-5,7H,1,6,8H2,(H,13,16)(H,14,15)
• InChI Key： FLCYWZPYORPRIK-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1=CC=CC(=C1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 251.07937252g/mol
• Monoisotopic Mass: 251.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(3-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)acetic acid

Comprehensive Overview of 2-(3-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)acetic acid (CAS No. 1408107-97-0)

2-(3-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)acetic acid (CAS No. 1408107-97-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique phenoxyacetic acid backbone and allyloxycarbonylamino functional group, offers versatile applications due to its molecular structure. Researchers and industry professionals are increasingly exploring its potential as a building block for synthesizing more complex molecules, particularly in drug discovery and bioconjugation technologies.

The compound’s CAS No. 1408107-97-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its IUPAC name, while complex, highlights key features: a phenoxy ring linked to an acetic acid moiety, further modified by a prop-2-en-1-yloxycarbonylamino group. This structural combination enables interactions with biological targets, making it valuable for designing enzyme inhibitors or ligands in medicinal chemistry. Recent studies have also investigated its role in green chemistry applications, aligning with global trends toward sustainable synthesis methods.

In the context of user search trends, queries such as "phenoxyacetic acid derivatives uses" and "allyloxycarbonylamino compounds in drug design" reflect growing interest in this compound’s functionalities. Analogs of 2-(3-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)acetic acid are frequently discussed in forums focusing on peptide synthesis and covalent modification strategies. Additionally, its potential in polymer chemistry—particularly for creating biodegradable materials—has been a hotspot in academic literature, addressing demands for eco-friendly alternatives.

From a synthetic chemistry perspective, the compound’s carbamate linkage (introduced by the allyloxycarbonylamino group) provides stability under physiological conditions, a trait exploited in prodrug development. Its acetic acid segment further allows for carboxylate-based conjugation, a technique widely used in antibody-drug conjugates (ADCs). Such applications resonate with search terms like "carbamate linker in ADCs" and "phenoxyacetic acid crosslinking," underscoring its relevance in cutting-edge therapeutics.

Regulatory and safety profiles of CAS No. 1408107-97-0 are also frequently queried, particularly regarding handling guidelines and compatibility with other reagents. While not classified as hazardous, its storage conditions (typically under inert atmospheres) and solubility data (e.g., in polar aprotic solvents) are critical for laboratory workflows. These practical considerations align with searches like "safe handling of carbamate derivatives" and "solvent choices for phenoxyacetic acids."

In summary, 2-(3-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)acetic acid represents a multifaceted tool for researchers. Its structural ingenuity bridges organic synthesis, biopharmaceuticals, and sustainable materials, while its CAS No. 1408107-97-0 ensures traceability in commercial and academic settings. As innovation in targeted drug delivery and green chemistry accelerates, this compound is poised to remain a focal point in scientific discourse.